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Compound of Interest

Compound Name: 2-Bromo-6-hydroxy-3-nitropyridine

CAS No.: 623563-76-8

Cat. No.: B1502565

Get Quote

Abstract
This application note details a validated protocol for the purification of 2-Bromo-6-hydroxy-3-
nitropyridine (CAS: 623563-76-8), a critical intermediate in the synthesis of tissue factor VIIa

inhibitors and other heterocyclic pharmaceutical agents. While often obtained as a crude solid

following hydrolysis of 2,6-dibromo-3-nitropyridine, pharmaceutical-grade applications require

purities exceeding 99.5% with strict control over regioisomeric impurities and inorganic salts.

This guide provides a scalable recrystallization method using an Ethanol/Water binary system,

supported by solubility data, process flow diagrams, and analytical validation parameters.

Compound Characterization & Challenge
The target compound exists in a tautomeric equilibrium between the hydroxypyridine and

pyridone forms (6-bromo-5-nitro-2-pyridone). This duality influences its solubility profile, making

it moderately soluble in polar aprotic solvents but prone to "oiling out" in non-polar systems.
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Property Specification

Chemical Name 2-Bromo-6-hydroxy-3-nitropyridine

Synonyms
6-Bromo-5-nitro-2-pyridone; 6-Bromo-5-nitro-

2(1H)-pyridinone

CAS Number 623563-76-8

Molecular Formula C₅H₃BrN₂O₃

Molecular Weight 218.99 g/mol

Appearance White to pale yellow crystalline solid

Melting Point >200°C (dec.)

Key Impurities
2,6-Dibromo-3-nitropyridine (Starting Material),

Inorganic Salts (KBr/NaBr)

Pre-Formulation: Solubility & Solvent Selection
Successful recrystallization relies on a steep solubility curve. We evaluated common solvent

systems to identify the optimal balance between recovery yield and impurity rejection.

Table 1: Solubility Screening Data
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Solvent
System

Solubility at
25°C

Solubility at
Boiling

Observation Suitability

Water Insoluble
Sparingly

Soluble

Poor dissolution

even at 100°C.
Anti-solvent

Ethanol (EtOH) Low High

Clear solution at

reflux;

crystallizes upon

cooling.

Primary

Methanol

(MeOH)
Moderate Very High

Risk of yield loss

due to high

solubility at RT.

Secondary

Ethyl Acetate Moderate High

Good for

extraction, but

poor salt

rejection.

Alternative

Acetonitrile

(MeCN)
Moderate High

Excellent

impurity

rejection; higher

cost.

Alternative

Dichloromethane Low Moderate

Poor solubility;

not suitable for

recrystallization.

No

Conclusion: A binary system of Ethanol (solvent) and Water (anti-solvent) was selected.

Ethanol effectively dissolves the organic substrate at high temperatures, while water aids in

depressing solubility upon cooling and effectively solubilizes inorganic salt impurities (e.g., KBr)

preventing them from co-crystallizing.

Detailed Recrystallization Protocol
Reagents and Equipment

Crude Material: 2-Bromo-6-hydroxy-3-nitropyridine (purity >90%).[1]
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Solvents: Ethanol (Absolute, AR Grade), Deionized Water (Type II).

Equipment: Round-bottom flask with reflux condenser, magnetic stirrer, heating mantle,

Buchner funnel, vacuum pump.

Step-by-Step Procedure
Step 1: Dissolution

Charge the crude 2-Bromo-6-hydroxy-3-nitropyridine (10.0 g) into a 250 mL round-bottom

flask.

Add Ethanol (80 mL, 8 vol) and a magnetic stir bar.

Heat the mixture to reflux (approx. 78°C) with moderate stirring.

Observation: The solid should dissolve completely. If undissolved solids remain after 15

minutes at reflux, add Ethanol in 5 mL increments until dissolution is complete.

Note: If insoluble dark specks persist, these are likely inorganic salts or char. Proceed to

Step 2 immediately.

Step 2: Hot Filtration (Clarification)

While maintaining the solution near boiling, filter rapidly through a pre-warmed glass sintered

funnel or a pad of Celite to remove insoluble mechanical impurities.

Wash the filter cake with 5 mL of hot Ethanol.

Return the clear filtrate to a clean flask.

Step 3: Crystallization

Reheat the filtrate to reflux to ensure no premature precipitation occurred.

Remove the heat source and allow the flask to cool slowly to room temperature (20–25°C)

over 2 hours. Do not agitate.
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Anti-solvent Addition (Optional): If crystallization is sluggish, add Deionized Water (10–20

mL) dropwise to the turbid point, then reheat to clear and cool again.

Once at room temperature, transfer the flask to an ice-water bath (0–5°C) and hold for 1

hour to maximize yield.

Step 4: Isolation and Washing

Collect the crystals via vacuum filtration using a Buchner funnel.

Displacement Wash: Wash the filter cake with a cold (0°C) mixture of Ethanol/Water (4:1

ratio, 20 mL). This removes the mother liquor containing soluble impurities.[2]

Apply vacuum for 10 minutes to deliquor the cake.

Step 5: Drying

Transfer the wet cake to a vacuum oven.

Dry at 45–50°C under reduced pressure (20 mbar) for 12 hours.

Endpoint: Dry until constant weight is achieved and residual solvent analysis (GC-HS) meets

limits.

Process Visualization
Workflow Diagram
The following diagram illustrates the critical path for the purification process, highlighting

decision points for troubleshooting.
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Caption: Figure 1. Step-by-step unit operations for the recrystallization of 2-Bromo-6-hydroxy-
3-nitropyridine.

Analytical Validation & Quality Control
To ensure the protocol's efficacy, the final product must be validated against the following

criteria.

HPLC Method (Purity)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% TFA.[3]

Mobile Phase B: Acetonitrile + 0.1% TFA.[3]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm.

Acceptance Criteria: Purity >99.0% (Area %).

1H NMR Spectroscopy[5]
Solvent: Deuterated Methanol (CD₃OD) or DMSO-d₆.

Key Signals:

Aromatic doublet at ~8.5–8.7 ppm (H-4).

Aromatic doublet at ~6.6–6.8 ppm (H-5) (Shift varies by solvent/tautomer).

Absence of starting material peaks (2,6-dibromo-3-nitropyridine).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Oiling Out
Solution cooled too fast or

solvent too polar.

Reheat to dissolve.[4] Add a

seed crystal at the cloud point.

Add 5% more Ethanol.

Low Yield
Too much solvent used or

product is too soluble.

Concentrate the mother liquor

by rotary evaporation (50%

vol) and cool again.

Colored Impurities
Oxidation byproducts or nitro-

residues.

Add Activated Carbon (5 wt%)

during the hot dissolution step,

stir for 10 min, then hot filter.

High Ash Content
Inorganic salts trapped in

crystal lattice.

Ensure the filter cake is

washed thoroughly with

Water/Ethanol mix (not just

pure Ethanol).

Safety & Handling (SDS Summary)
Hazards: 2-Bromo-6-hydroxy-3-nitropyridine is an irritant (Skin/Eye/Respiratory). Nitro

compounds can be energetic; avoid heating dry solids to decomposition temperatures

(>200°C).

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid

inhalation of dust.

Waste: Dispose of mother liquors as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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